Cas no 1496517-17-9 ((dimethyl-2H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (dimethyl-2H-1,2,3-triazol-4-yl)methanamine
• CAS No: 1496517-17-9
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 6297114
• PubChem ID: 82593664
• Update Time: 2025-10-29

(dimethyl-2H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-7291441
• 1496517-17-9
• (dimethyl-2H-1,2,3-triazol-4-yl)methanamine

• Inchi： 1S/C5H10N4/c1-4-5(3-6)8-9(2)7-4/h3,6H2,1-2H3
• InChI Key： HGVSRXLQOHZPBP-UHFFFAOYSA-N
• SMILES： N1(C)N=C(C)C(CN)=N1

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (dimethyl-2H-1,2,3-triazol-4-yl)methanamine

Compound CAS No. 1496517-17-9: (Dimethyl-2H-1,2,3-Triazol-4-Yl)Methanamine

The compound with CAS No. 1496517-17-9, commonly referred to as (dimethyl-2H-1,2,3-triazol-4-yl)methanamine, is a significant organic compound with a diverse range of applications in various fields. This compound is characterized by its unique chemical structure, which includes a triazole ring substituted with dimethyl groups and a methanamine functional group. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its stability and reactivity in different chemical environments.

Recent studies have highlighted the importance of (dimethyl-2H-1,2,3-triazol-4-yl)methanamine in the field of medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of new drug candidates. The compound's ability to form stable bonds with other functional groups makes it an ideal intermediate in organic synthesis. For instance, it has been used in the construction of heterocyclic compounds that exhibit promising anti-inflammatory and anticancer properties.

In addition to its role in drug discovery, (dimethyl-2H-1,2,3-triazol-4-Yl)methanamine has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced materials such as conductive polymers and coordination polymers. Recent advancements in this area have demonstrated its potential in creating materials with enhanced electrical conductivity and mechanical stability.

The synthesis of (dimethyl-2H-1,2,3-triazol-Yl)methanamine involves a multi-step process that typically begins with the preparation of the triazole ring. This is often achieved through the reaction of appropriate starting materials under specific conditions to ensure high yield and purity. The subsequent functionalization of the triazole ring with dimethyl groups and the methanamine moiety requires precise control over reaction conditions to avoid unwanted side reactions.

One of the most recent breakthroughs involving this compound is its use in click chemistry reactions. Click chemistry is a rapidly growing field that focuses on the development of efficient and selective reactions for constructing complex molecules. The ability of (dimethyl-Yl)methanamine to participate in click reactions has opened new avenues for the synthesis of intricate molecular architectures with high precision.

Furthermore, studies have shown that (dimethyl-Yl)methanamine exhibits interesting catalytic properties when incorporated into metal complexes. These complexes have been explored for their potential as catalysts in various industrial processes, including olefin polymerization and hydrogenation reactions. The unique electronic environment provided by the triazole ring enhances the catalytic activity and selectivity of these complexes.

In terms of environmental applications, this compound has been investigated for its role in water treatment technologies. Its ability to form stable complexes with heavy metal ions makes it a promising candidate for removing contaminants from industrial wastewater. Recent research has demonstrated its effectiveness in removing heavy metals such as lead and mercury from aqueous solutions under mild conditions.

The versatility of (dimethyl-Yl)methanamine extends to its use in agrochemicals as well. It has been employed as an intermediate in the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. The compound's ability to interact with biological systems at multiple levels makes it an attractive option for developing sustainable agricultural solutions.

Looking ahead, ongoing research into (dimethyl-Yl)methanamine continues to uncover new applications across various disciplines. Its unique chemical properties make it an invaluable tool for scientists working on cutting-edge projects in medicinal chemistry, materials science, catalysis, and environmental remediation.